Cas no 725746-43-0 (1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester)
725746-43-0 structure
Product Name:1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester
CAS No:725746-43-0
MF:C11H19NO3
MW:213.273463487625
CID:558827
PubChem ID:45095090
Update Time:2025-04-19
1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester
- 1-Pyrrolidinecarboxylicacid,4-ethyl-2-oxo-,1,1-dimethylethylester(9CI)
- 725746-43-0
- tert-Butyl 4-ethyl-2-oxopyrrolidine-1-carboxylate
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- Inchi: 1S/C11H19NO3/c1-5-8-6-9(13)12(7-8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3
- InChI Key: NPGDNCPQSCZCFH-UHFFFAOYSA-N
- SMILES: O(C(N1C(CC(CC)C1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 213.136
- Monoisotopic Mass: 213.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6A^2
- XLogP3: 1.8
1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
725746-43-0 (1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester) Related Products
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